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Compound of Interest

Compound Name: Gpat-IN-1

Cat. No.: B12395019 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: GPAT-IN-1 is a chemical inhibitor of Glycerol-3-Phosphate Acyltransferase

(GPAT), the enzyme that catalyzes the first and rate-limiting step in the de novo synthesis of

glycerolipids.[1][2][3] This pathway produces vital molecules like triacylglycerols (TAGs) for

energy storage and phospholipids for membrane structure.[4] There are four main GPAT

isoforms in mammals, located in the mitochondria (GPAT1, GPAT2) and the endoplasmic

reticulum (GPAT3, GPAT4).[1][2][5] Due to the central role of GPAT in lipid metabolism, its

dysregulation is linked to metabolic diseases such as obesity, hepatic steatosis (fatty liver), and

insulin resistance.[2][4][5] GPAT-IN-1 serves as a crucial tool for researchers to investigate the

roles of GPAT enzymes in these pathological processes within a controlled cell culture

environment.

Mechanism of Action
GPAT-IN-1 exerts its effect by inhibiting the enzymatic activity of GPAT. This action blocks the

acylation of glycerol-3-phosphate to form lysophosphatidic acid (LPA), the initial step for the

synthesis of triacylglycerols and other glycerolipids.[3][5] By disrupting this pathway, GPAT-IN-1
effectively reduces the cell's ability to synthesize and accumulate lipids, making it a valuable

compound for studying metabolic regulation.
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Caption: GPAT-IN-1 inhibits the GPAT enzyme, blocking triacylglycerol synthesis.

Quantitative Data
This table summarizes the key properties of GPAT-IN-1 for experimental planning.

Property Value Reference

Target
Glycerol-3-Phosphate

Acyltransferase (GPAT)
[6]

IC₅₀ 8.9 µM [6]

Primary Use
Research of obesity and lipid

metabolism
[6]

Stock Solution Storage
-20°C for 1 month; -80°C for 6

months
[6]

Experimental Protocols
1. Preparation of GPAT-IN-1 Stock Solution

Objective: To prepare a concentrated stock solution for long-term storage and subsequent

dilution to working concentrations.

Materials:

GPAT-IN-1 powder
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Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Procedure:

Briefly centrifuge the vial of GPAT-IN-1 powder to ensure all contents are at the bottom.

Based on the molecular weight of GPAT-IN-1, calculate the volume of DMSO required to

achieve a desired stock concentration (e.g., 10 mM).

Aseptically add the calculated volume of DMSO to the vial.

Vortex or gently warm the solution (if necessary) to ensure the compound is completely

dissolved.

Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw

cycles.

Store aliquots at -20°C for short-term use (up to 1 month) or -80°C for long-term storage

(up to 6 months).[6]

2. General Protocol for Cell Treatment

Objective: To treat cultured cells with GPAT-IN-1 to assess its biological effects. This

workflow is applicable to various adherent cell lines, such as primary hepatocytes, HepG2

cells, or 3T3-L1 adipocytes.

Workflow Diagram:
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Seed cells in culture plates

Incubate for 24h to allow adherence

Prepare working concentrations of
GPAT-IN-1 by diluting stock solution

in complete culture medium

Add medium containing GPAT-IN-1
(and a vehicle control, e.g., 0.1% DMSO)

Remove old medium from cells

Incubate for desired treatment period
(e.g., 24-48 hours)

Harvest cells for downstream analysis
(e.g., Lipid Staining, RNA/Protein extraction)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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